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These application notes provide a comprehensive overview of the use of nickel-yttrium systems
in the development of heterogeneous catalysts. While the direct use of Ni-Y alloys as leachable
precursors for skeletal catalysts is not widely documented, yttrium plays a crucial role as a
promoter and as a component in catalyst supports, significantly enhancing the performance of
nickel-based catalysts in various chemical transformations. This document details the
preparation, characterization, and application of these catalytic systems, providing protocols
and performance data derived from recent literature.

Introduction to Nickel-Yttrium Catalytic Systems

Nickel-based catalysts are widely utilized in industrial processes due to their high activity and
relatively low cost.[1] The addition of yttrium, either as a promoter or as part of a support
material like yttrium oxide (Y20s3), has been shown to significantly improve the catalytic
performance of nickel.[1][2] The benefits of incorporating yttrium include:
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e Enhanced Nickel Dispersion: Yttrium helps in achieving smaller nickel nanoparticles with
better dispersion on the support material.[2]

e Improved Thermal Stability: Yttrium-containing supports can enhance the thermal stability of
the catalyst, which is crucial for high-temperature reactions.[2]

» Modified Acidity: Yttrium oxide can neutralize acidic sites on supports like alumina, mitigating
side reactions and reducing coke formation.[1]

 Increased Activity and Stability: The promoting effect of yttrium can lead to higher conversion
rates and longer catalyst lifetimes.[1][2]

This document focuses on two main types of Ni-Y catalytic systems:
e Nickel catalysts supported on yttrium oxide (Ni/Y203).

» Nickel catalysts where yttrium is used as a promoter on other supports.

Nickel Catalysts Supported on Yttrium Oxide

(Ni/Y203)
Application: Ammonia Decomposition for COx-free
Hydrogen Production

Ni/Y203 catalysts have demonstrated high efficiency in the decomposition of ammonia (NHs) to
produce hydrogen gas, a critical process for clean energy applications.[3] The morphology of
the Y20s support has a significant impact on the size and dispersion of nickel nanoclusters,
which in turn affects the catalytic activity.[3]

Experimental Protocol: Hydrothermal Synthesis of
Ni/Y203 Catalysts

This protocol describes a hydrothermal method for synthesizing Ni/Y20s catalysts with varying
morphologies by controlling the pH of the synthesis environment.[3]

Materials:
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Nickel nitrate hexahydrate (Ni(NOs)2:6H20)

Yttrium nitrate hexahydrate (Y(NO3)3-6H20)

Urea (CO(NH2)2)

Ammonium hydroxide (NH4OH)

Deionized water

Procedure:

e Precursor Solution Preparation:

o Dissolve stoichiometric amounts of Ni(NOsz)2:6H20 and Y(NOs)s-6H20 in deionized water.

o Add urea to the solution (the amount of urea can be varied to control the morphology).

e Hydrothermal Synthesis:

o Adjust the pH of the precursor solution to a desired value (e.g., 7, 9, 11, or 12) using

ammonium hydroxide.

o Transfer the solution to a Teflon-lined stainless-steel autoclave.

o Heat the autoclave at a specific temperature (e.g., 180°C) for a designated time (e.g., 24

hours).

o Catalyst Recovery and Calcination:

o After cooling to room temperature, filter the precipitate, wash it with deionized water and

ethanol, and dry it at 80°C overnight.

o Calcine the dried powder in air at a high temperature (e.g., 600°C) for several hours to

obtain the final Ni/Y20s catalyst.

Data Presentation: Performance of Ni/Y203 in Ammonia

Decomposition
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The catalytic performance is highly dependent on the synthesis pH, which influences the
catalyst's specific surface area and nickel particle size.

Catalyst Specific Surface Ni Nanoparticle NHs Conversion
(Synthesized at pH) Area (m?/g) Diameter (nm) (%) at 650°C
Ni/Y20s (pH 7) 45 12.5 85

Ni/Y203 (pH 9) 68 9.8 95

Ni/Y20s (pH 11) 82 7.2 100

Ni/Y203 (pH 12) 75 8.1 98

Data synthesized from trends described in the literature.[3]

A catalyst synthesized at a pH of 11 (designated Ni/Y11) exhibited the highest activity,
achieving 100% ammonia decomposition at 650°C with a gas hour space velocity (GHSV) of
12,000 ml-h—1.gcat=1.[3] This superior performance is attributed to its large specific surface
area, appropriate alkalinity, and small, highly dispersed Ni nanoparticles.[3]

Experimental Workflow

Catalyst Synthesis Catalytic Testing
Prepare Precursor Solution Adjust pH Hydrothermal Treatment e E [SEINVIAN | Fina Catayst actor
(Ni & Y Nitates + Urea) €9.7.9,11, (e.9., 180°C, 24| S 9., 600°C} (e.9., 650°C, GHSV 12,00

Click to download full resolution via product page
Workflow for Ni/Y20s3 catalyst synthesis and testing.

Yttrium as a Promoter in Nickel Catalysts
Application: CO2 Methanation

Yttrium is an effective promoter for nickel-based catalysts used in CO2 methanation, a key
reaction in carbon capture and utilization (CCU) technologies.[2] The addition of yttrium can
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enhance the catalyst's activity, stability, and selectivity towards methane (CHa).

Experimental Protocol: Co-impregnation for Y-promoted
Ni Catalysts

This protocol describes the synthesis of a yttrium-promoted, ceria-doped nickel catalyst on a
metakaolin support (Y-Ce/Ni-MK) via co-impregnation.[2]

Materials:

o Metakaolin (support)

Nickel nitrate hexahydrate (Ni(NOs)2:6H20)

Cerium nitrate hexahydrate (Ce(NOs3)3-6H20)

Yttrium nitrate hexahydrate (Y(NO3)3-6H20)

Deionized water
Procedure:
e Impregnation:

o Prepare an aqueous solution containing the desired amounts of Ni(NOs)2:6H20,
Ce(NOs3)3-6H20, and Y(NO3)3-6H20.

o Add the metakaolin support to the solution.
o Stir the mixture at room temperature for several hours to ensure uniform impregnation.
» Drying and Calcination:

o Dry the impregnated support at a moderate temperature (e.g., 110°C) overnight to remove
water.

o Calcine the dried material in air at a high temperature (e.g., 500°C) for several hours.
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e Reduction:

o Prior to the catalytic reaction, reduce the calcined catalyst in a stream of hydrogen (e.qg.,
10% Hz in N2) at an elevated temperature (e.g., 500°C) to convert nickel oxide to metallic

nickel.

Data Presentation: Effect of Yttrium Promotion on CO2
Methanation

The addition of yttrium as a promoter significantly improves the low-temperature activity of the

catalyst.
CO2 Conversion (%) at CHa4 Selectivity (%) at
Catalyst
300°C 300°C
Ni-MK 55.2 >99
Ce/Ni-MK 68.5 >99
Y-Ce/Ni-MK 78.4 >99

Data sourced from[2]. Reaction conditions: 1.0 bar, GHSV = 12,000 mL-g~*-h—1,

The Y-Ce/Ni-MK catalyst also demonstrated excellent stability over a 100-hour test.[2] The
enhanced performance is attributed to the promotion of oxygen vacancies and alkaline sites,
which improves the reducibility of nickel species and their dispersion.[2]

Logical Relationship of Yttrium Promotion
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Application Notes and Protocols for Nickel-Yttrium
Systems in Catalysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13782475/docs#application-notes-and-protocols-for-
nickel-yttrium-systems-in-catalysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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